Cas no 1537259-62-3 (1,4-Oxazepine, 7-cyclopropylhexahydro-)

• Product Name: 1,4-Oxazepine, 7-cyclopropylhexahydro-
• CAS No: 1537259-62-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5252019
• Update Time: 2025-07-30

1,4-Oxazepine, 7-cyclopropylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, 7-cyclopropylhexahydro-

• Inchi： 1S/C8H15NO/c1-2-7(1)8-3-4-9-5-6-10-8/h7-9H,1-6H2
• InChI Key： YQLRVXBRPPONIT-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)CCNCC1

Additional information on 1,4-Oxazepine, 7-cyclopropylhexahydro-

Comprehensive Overview of 1,4-Oxazepine, 7-cyclopropylhexahydro- (CAS No. 1537259-62-3): Properties, Applications, and Research Insights

The compound 1,4-Oxazepine, 7-cyclopropylhexahydro- (CAS No. 1537259-62-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This 7-membered ring system, incorporating both oxygen and nitrogen atoms, exhibits remarkable versatility in drug design and material science. The presence of the cyclopropyl moiety further enhances its potential as a building block for bioactive molecules, making it a subject of intense study in modern organic chemistry.

In recent years, researchers have focused on the synthetic pathways for 1,4-Oxazepine derivatives, particularly those with cyclopropyl substitutions, due to their promising pharmacological profiles. The compound's molecular stability and hydrogen-bonding capacity make it an attractive scaffold for developing novel therapeutic agents. Current literature suggests potential applications in central nervous system (CNS) drug development, where such heterocycles show affinity for various neurotransmitter receptors.

The growing interest in sustainable chemistry has led to innovations in the synthesis of 1537259-62-3, with particular emphasis on green synthetic methods and atom-economical processes. Many research groups are investigating catalytic approaches to construct the 1,4-Oxazepine core more efficiently, addressing common questions about yield optimization and stereochemical control that frequently appear in scientific literature searches.

From a structure-activity relationship (SAR) perspective, the hexahydro-1,4-oxazepine framework offers distinct advantages in molecular design. The semi-rigid conformation imposed by the 7-membered ring allows for precise spatial orientation of pharmacophores, while the cyclopropyl group contributes to both lipophilicity modulation and metabolic stability. These characteristics answer frequent queries about bioisosteric replacements in medicinal chemistry.

Analytical characterization of 7-cyclopropylhexahydro-1,4-oxazepine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's spectral fingerprints are well-documented, providing valuable references for researchers working with similar saturated heterocycles. Recent publications have addressed common search terms regarding spectroscopic identification and purity assessment methods for such compounds.

In material science applications, the 1,4-Oxazepine core has shown promise in coordination chemistry and ligand design. The nitrogen-oxygen donor system can form stable complexes with various metals, prompting investigations into catalytic applications and functional materials. This aligns with current trends in searching for novel ligand frameworks and metal-organic systems.

The physicochemical properties of 1537259-62-3, including its solubility profile and partition coefficients, make it particularly interesting for formulation scientists. Recent forum discussions and search queries frequently address solubility enhancement strategies for similar saturated N-O heterocycles, reflecting the practical challenges in developing such compounds.

Ongoing research explores the metabolic fate of 7-cyclopropylhexahydro-1,4-oxazepine derivatives, with particular attention to cytochrome P450 interactions and prodrug potential. These studies respond to frequent searches about ADME properties of medium-sized heterocycles and their bioavailability optimization.

From a patent landscape perspective, the 1,4-Oxazepine scaffold appears in numerous applications, particularly in CNS therapeutics and anti-inflammatory agents. The cyclopropyl variant (CAS 1537259-62-3) represents an important case study in intellectual property strategy for heterocyclic compounds, addressing common queries about structure patentability.

Future directions for 1537259-62-3 research likely include computational modeling approaches to predict binding affinities and toxicity profiles, responding to growing interest in in silico drug design. The compound's three-dimensional structure presents interesting challenges for molecular docking studies, a topic frequently searched in academic databases.